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Compound of Interest

N-(2-acetamido)-2-
Compound Name:
aminoethanesulfonic acid

Cat. No.: B1662964

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

N-(2-Acetamido)-2-aminoethanesulfonic acid, commonly known as ACES, is a zwitterionic
biological buffer that has found widespread application in biochemical, molecular biology, and
cell culture studies. As one of the "Good's" buffers, it is valued for its compatibility with
biological systems, low metal-binding capacity, and a pKa value near physiological pH. This
technical guide provides a comprehensive overview of the synthesis and physical properties of
ACES buffer, including detailed experimental protocols and data presented for easy reference.

Synthesis of ACES Buffer

The synthesis of ACES buffer is most commonly achieved through the reaction of taurine with
either chloroacetamide or acetic anhydride. The following section details a general method for
its preparation and subsequent purification.

Experimental Protocol: Synthesis via Chloroacetamide
and Taurine

This protocol describes a common laboratory-scale synthesis of ACES buffer.
Materials:

e Taurine
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e Chloroacetamide

e Sodium Hydroxide (NaOH)

e Hydrochloric Acid (HCI)

» 95% Ethanol

o Deionized Water

e Three-necked flask equipped with a condenser and stirrer
e Heating mantle

e pH meter

» Buchner funnel and flask

e Vacuum dryer

Procedure:

e Reaction Setup: In a three-necked flask, prepare an aqueous solution of taurine.

e Reaction: Add chloroacetamide to the taurine solution. Adjust the pH of the reaction mixture
to a specific alkaline value using a concentrated sodium hydroxide solution.

o Reflux: Heat the mixture to reflux and maintain this temperature for a set period to allow the
reaction to proceed to completion.

e Cooling and Acidification: After the reflux period, cool the reaction mixture to room
temperature. Acidify the solution with hydrochloric acid.

o Crystallization: Add 95% ethanol to the acidified solution to induce the precipitation of white
crystals of ACES.

« |solation: Collect the crude ACES crystals by vacuum filtration using a Buichner funnel.
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 Purification: Recrystallize the crude product from an aqueous ethanol solution to obtain a

purified white product.[1]

» Drying: Dry the purified ACES crystals in a vacuum dryer to remove any residual solvent.
The expected yield is typically in the range of 65-70%.[1]

A diagram of the synthesis workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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